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Compound of Interest

Compound Name: Lapatinib Ditosylate

Cat. No.: B193493 Get Quote

An In-depth Technical Guide to Lapatinib
Ditosylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lapatinib ditosylate, a potent dual

tyrosine kinase inhibitor. The document covers its chemical identity, physicochemical

properties, mechanism of action, and relevant experimental protocols, designed to support

oncology research and drug development efforts.

Chemical Identity and Physicochemical Properties
Lapatinib is an orally active small-molecule inhibitor of the intracellular tyrosine kinase domains

of both Epidermal Growth Factor Receptor (EGFR, ErbB1) and Human Epidermal Growth

Factor Receptor 2 (HER2, ErbB2).[1][2][3] It is clinically administered as lapatinib ditosylate,

the di-p-toluenesulfonate salt, to improve its physicochemical properties for oral formulation.[4]

A summary of the key chemical identifiers for lapatinib and its ditosylate salt form is presented

below.
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Identifier Lapatinib (Free Base)
Lapatinib Ditosylate
(Monohydrate)

CAS Number 231277-92-2[1][5] 388082-78-8[1][6][7][8]

IUPAC Name

N-[3-Chloro-4-[(3-

fluorophenyl)methoxy]phenyl]-

6-[5-[(2-

methylsulfonylethylamino)meth

yl]furan-2-yl]quinazolin-4-

amine[1][5]

N-[3-chloro-4-[(3-

fluorophenyl)methoxy]phenyl]-

6-[5-[(2-

methylsulfonylethylamino)meth

yl]furan-2-yl]quinazolin-4-

amine;bis(4-

methylbenzenesulfonic

acid);hydrate[6]

Molecular Formula C₂₉H₂₆ClFN₄O₄S[5]
C₂₉H₂₆ClFN₄O₄S · 2(C₇H₈O₃S)

· H₂O[4]

PubChem CID 208908[5] 11557040[6]

SMILES

CS(=O)

(=O)CCNCc1ccc(o1)c2ccc3c(c

2)c(ncn3)Nc4ccc(c(c4)Cl)OCc

5cccc(c5)F[1][5]

CC1=CC=C(C=C1)S(=O)

(=O)O.CC1=CC=C(C=C1)S(=

O)(=O)O.CS(=O)

(=O)CCNCC1=CC=C(O1)C2=

CC3=C(C=C2)N=CN=C3NC4=

CC(=C(C=C4)OCC5=CC(=CC

=C5)F)Cl.O[9]

InChI

InChI=1S/C29H26ClFN4O4S/c

1-40(36,37)12-11-32-16-23-7-

10-27(39-23)20-5-8-26-24(14-

20)29(34-18-33-26)35-22-6-9-

28(25(30)15-22)38-17-19-3-2-

4-21(31)13-19/h2-10,13-

15,18,32H,11-12,16-

17H2,1H3,(H,33,34,35)[1]

InChI=1S/C29H26ClFN4O4S.2

C7H8O3S.H2O/c1-

40(36,37)12-11-32-16-23-7-

10-27(39-23)20-5-8-26-24(14-

20)29(34-18-33-26)35-22-6-9-

28(25(30)15-22)38-17-19-3-2-

4-21(31)13-19;21-6-2-4-7(5-3-

6)11(8,9)10;/h2-10,13-

15,18,32H,11-12,16-

17H2,1H3,(H,33,34,35);22-

5H,1H3,(H,8,9,10);1H2[6]
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InChIKey
BCFGMOOMADDAQU-

UHFFFAOYSA-N[1]

XNRVGTHNYCNCFF-

UHFFFAOYSA-N[6]

Synonyms GW572016, GW-572016[5]
Tykerb, Tyverb,

GW572016F[6]

The conversion of the lapatinib free base to its ditosylate salt form was a strategic decision to

enhance its properties for clinical use, particularly its bioavailability.[4]

Property Lapatinib (Free Base)
Lapatinib Ditosylate
(Monohydrate)

Molecular Weight 581.1 g/mol [5] 943.5 g/mol [4][6]

Appearance
Pale yellow powder / Yellow

solid[4]
Yellow solid[4][10]

Melting Point Not explicitly reported 236-259°C[8][11]

Aqueous Solubility Inherently low[4] 0.007 mg/mL at 25°C[5][8]

LogP 5.4[5] Not applicable

Bioavailability

Variable; lower than the

ditosylate salt in the fasted

state.[4]

Variable; increased with food.

[1] Superior to the free base in

the fasted state.[4]

Protein Binding >99%[1] >99%[1]

Metabolism
Primarily hepatic, via CYP3A4

and CYP3A5.[1][2][12]

Primarily hepatic, via CYP3A4

and CYP3A5.[1][2][12]

Elimination Half-life
14.2 hours (single dose), 24

hours (repeated dosing)[1]

Steady state is achieved in 6-7

days, indicating an effective

half-life of about 24 hours.[13]

Excretion Primarily in feces.[1][2]
Primarily in feces (>90%); less

than 2% in urine.[1][2][13]

Mechanism of Action and Signaling Pathway
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Lapatinib is a reversible, dual tyrosine kinase inhibitor that targets both EGFR and HER2.[1]

[13] It binds to the intracellular ATP-binding pocket of these receptors, preventing their

autophosphorylation and subsequent activation.[1][4][12] This action blocks downstream

signaling through critical pathways, primarily the mitogen-activated protein kinase (MAPK/ERK)

and phosphoinositide 3-kinase (PI3K/Akt) pathways, which are essential for cell proliferation

and survival.[4][12] By inhibiting these pathways, lapatinib can induce cell cycle arrest and

apoptosis in cancer cells that overexpress EGFR and/or HER2.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lapatinib - Wikipedia [en.wikipedia.org]

2. lapatinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

3. nbinno.com [nbinno.com]

4. benchchem.com [benchchem.com]

5. Lapatinib | C29H26ClFN4O4S | CID 208908 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Lapatinib Ditosylate | C43H44ClFN4O11S3 | CID 11557040 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. scbt.com [scbt.com]

8. benchchem.com [benchchem.com]

9. GSRS [gsrs.ncats.nih.gov]

10. bocsci.com [bocsci.com]

11. Lapatinib Ditosylate Monohydrate - LKT Labs [lktlabs.com]

12. What is the mechanism of Lapatinib Ditosylate Hydrate? [synapse.patsnap.com]

13. novartis.com [novartis.com]

To cite this document: BenchChem. [lapatinib ditosylate CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://en.wikipedia.org/wiki/Lapatinib
https://www.novartis.com/sg-en/sites/novartis_sg/files/Tykerb-Aug2021.SIN-App051121.pdf
https://en.wikipedia.org/wiki/Lapatinib
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Properties_of_Lapatinib_Ditosylate_versus_Lapatinib_Free_Base.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-lapatinib-ditosylate-hydrate
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Properties_of_Lapatinib_Ditosylate_versus_Lapatinib_Free_Base.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-lapatinib-ditosylate-hydrate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-lapatinib-ditosylate-hydrate
https://www.benchchem.com/product/b193493?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Lapatinib
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=5692
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=5692
https://www.nbinno.com/active-pharmaceutical-ingredients-apis/potent-dual-egfr-and-erb2-inhibitor-understanding-lapatinib-ditosylates-efficacy-and-applications-fw
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Properties_of_Lapatinib_Ditosylate_versus_Lapatinib_Free_Base.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Lapatinib
https://pubchem.ncbi.nlm.nih.gov/compound/Lapatinib-Ditosylate
https://pubchem.ncbi.nlm.nih.gov/compound/Lapatinib-Ditosylate
https://www.scbt.com/p/lapatinib-ditosylate-388082-78-8
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Chemical_Structure_and_Synthesis_of_Lapatinib_Ditosylate.pdf
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/7643f99c-1eb8-4a66-b0fc-1e24387f9bf8
https://www.bocsci.com/product/lapatinib-ditosylate-cas-388082-77-7-67756.html
https://lktlabs.com/product/lapatinib-ditosylate-monohydrate/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-lapatinib-ditosylate-hydrate
https://www.novartis.com/sg-en/sites/novartis_sg/files/Tykerb-Aug2021.SIN-App051121.pdf
https://www.benchchem.com/product/b193493#lapatinib-ditosylate-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b193493#lapatinib-ditosylate-cas-number-and-chemical-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b193493#lapatinib-ditosylate-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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